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Compound of Interest

Compound Name: 2-Amino-4,6-dinitrotoluene

Cat. No.: B165273 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility and melting point of 2-
Amino-4,6-dinitrotoluene (CAS No. 35572-78-2), a compound of interest in various chemical

and pharmaceutical research fields. This document summarizes key quantitative data, outlines

detailed experimental protocols for property determination, and presents a logical workflow for

these analytical procedures.

Core Physicochemical Data
The melting point and solubility of 2-Amino-4,6-dinitrotoluene are critical parameters for its

handling, formulation, and assessment of its environmental fate. The available data from

various sources are summarized below.

Quantitative Data Summary
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Property Value Solvent/Conditions Source(s)

Melting Point 135 °C Not Applicable [1][2][3]

173 °C Not Applicable [4]

175 - 176 °C Not Applicable [5]

Water Solubility 2800 mg/L 20 °C [5]

2.29 mg/mL

(calculated)
Not Specified [6]

0.139 mg/mL

(calculated)
Not Specified [6]

Moderate (estimated) Not Specified [4]

Solubility in Organic

Solvents
Slightly Soluble Chloroform [1]

Slightly Soluble DMSO [1]

Slightly Soluble Methanol [1]

It is important to note the variability in the reported melting points, which may be attributable to

differences in the purity of the samples or the experimental methods employed. The solubility

data includes both experimentally determined and calculated values, providing a

comprehensive, albeit varied, profile.

Experimental Protocols
The following sections detail standardized methodologies for the determination of the melting

point and solubility of a solid organic compound like 2-Amino-4,6-dinitrotoluene. These

protocols are based on established guidelines, such as those from the Organisation for

Economic Co-operation and Development (OECD).

Melting Point Determination (Capillary Method - OECD
Guideline 102)
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The melting point is determined as the temperature at which the substance transitions from a

solid to a liquid state. The capillary method is a widely accepted technique.

Apparatus:

Melting point apparatus with a heated metal block or liquid bath.

Thermometer with appropriate range and precision.

Glass capillary tubes, sealed at one end.

Mortar and pestle.

Procedure:

Sample Preparation: The 2-Amino-4,6-dinitrotoluene sample must be thoroughly dried and

finely powdered using a mortar and pestle.

Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently to pack the sample into the sealed end,

aiming for a sample height of 2-4 mm.

Apparatus Setup: The loaded capillary tube is placed in the heating block of the melting point

apparatus.

Heating and Observation:

A preliminary rapid heating is performed to determine an approximate melting range.

For an accurate measurement, a fresh sample is heated to a temperature about 10 °C

below the approximate melting point. The heating rate is then reduced to 1-2 °C per

minute.

Data Recording: The temperature at which the first droplet of liquid appears is recorded as

the onset of melting. The temperature at which the last solid particle disappears is recorded

as the completion of melting. The melting point is reported as this range.
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Water Solubility Determination (Flask Method - OECD
Guideline 105)
This method is suitable for substances with a solubility of 10 mg/L or higher and involves

creating a saturated solution at a specific temperature.

Apparatus:

Constant temperature water bath or shaker.

Glass flasks with stoppers.

Analytical balance.

Centrifuge or filtration apparatus (e.g., with a membrane filter).

Analytical instrumentation for concentration measurement (e.g., HPLC, UV-Vis

spectrophotometer).

Procedure:

Preliminary Test: A preliminary test is conducted to estimate the approximate solubility and

the time required to reach equilibrium.

Saturated Solution Preparation: An excess amount of 2-Amino-4,6-dinitrotoluene is added

to a known volume of distilled water in a glass flask.

Equilibration: The flask is sealed and agitated in a constant temperature bath (e.g., 20 °C) for

a period sufficient to reach equilibrium (typically 24-48 hours).

Phase Separation: The saturated solution is allowed to stand at the test temperature to allow

undissolved solid to settle. The supernatant is then separated from the solid phase by

centrifugation or filtration, ensuring that the temperature is maintained.

Concentration Analysis: The concentration of 2-Amino-4,6-dinitrotoluene in the clear

aqueous phase is determined using a suitable and validated analytical method.
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Data Reporting: The solubility is reported in units of mass per volume (e.g., mg/L) at the

specified temperature.

Solubility in Organic Solvents
A qualitative or semi-quantitative determination of solubility in organic solvents like chloroform,

DMSO, and methanol can be performed as follows:

Procedure:

A small, accurately weighed amount of 2-Amino-4,6-dinitrotoluene is placed in a test tube.

The solvent is added incrementally with constant agitation.

Observations are made regarding the dissolution of the solid. The solubility can be

qualitatively described as soluble, slightly soluble, or insoluble based on the amount of

solvent required to dissolve the solid. For a more quantitative measure, the process is

continued until a saturated solution is formed, and the concentration is determined

analytically.

Experimental Workflow
The logical progression for determining the physicochemical properties of 2-Amino-4,6-
dinitrotoluene is outlined in the following diagram.
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Physicochemical Property Determination

Melting Point Determination

Solubility Determination

Start: Obtain pure sample of 2-Amino-4,6-dinitrotoluene

Prepare and pack sample in capillary tube

Workflow 1

Prepare saturated solutions in various solvents

Workflow 2

Determine melting range using melting point apparatus

End: Report physicochemical properties

Report Melting Point

Equilibrate at constant temperature

Separate solid and liquid phases

Analyze solute concentration in the liquid phase

Report Solubility Data

Click to download full resolution via product page

Caption: Workflow for determining the melting point and solubility of 2-Amino-4,6-
dinitrotoluene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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